N-(2-methylbenzo[d]thiazol-6-yl)-3-(methylthio)benzamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-6-yl)-3-methylsulfanylbenzamide
• InChI: InChI=1S/C16H14N2OS2/c1-10-17-14-7-6-12(9-15(14)21-10)18-16(19)11-4-3-5-13(8-11)20-2/h3-9H,1-2H3,(H,18,19)
• InChI Key: FBUYGTBRWOXONC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)SC
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol
• CAS No.: 896355-13-8

Description

N-(2-methylbenzo[d]thiazol-6-yl)-3-(methylthio)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound is a member of the benzothiazole family and has been found to exhibit promising biological activity.

Scientific Research Applications

Supramolecular Gelators

N-(thiazol-2-yl) benzamide derivatives, including closely related compounds, are explored for their gelation behavior. Such studies focus on the role of methyl functionality and multiple non-covalent interactions in gelation/non-gelation behavior. This research is important in understanding crystal engineering approaches and the assembly of molecules in various environments (Yadav & Ballabh, 2020).

Anticancer Applications

Research on substituted benzamide derivatives, which are structurally similar to N-(2-methylbenzo[d]thiazol-6-yl)-3-(methylthio)benzamide, has shown potential in anticancer applications. These compounds have been evaluated for their efficacy against various cancer cell lines, indicating a potential avenue for therapeutic development (Ravinaik et al., 2021).

Anti-inflammatory Applications

Related benzamide derivatives have been synthesized and assessed for anti-inflammatory activity. This includes studies on the effects of such compounds on myocardial function, offering insights into their potential use in treating inflammation-related conditions (Lynch et al., 2006).

Inhibitors of Stearoyl-CoA Desaturase-1

Some benzamide derivatives act as inhibitors of stearoyl-CoA desaturase-1 (SCD-1), a critical enzyme in lipid metabolism. Such inhibitors are important in the context of diseases related to lipid metabolism and could offer therapeutic potential (Uto et al., 2009).

Complex Formation and Characterization

Studies have been conducted on benzamide derivatives forming complexes with metal ions like Ni and Pd. These complexes have been analyzed through various spectroscopic methods, contributing to the field of coordination chemistry (Adhami et al., 2012).

Antibacterial Agents

Research into benzothiazole derivatives has led to the synthesis of novel compounds with promising antibacterial activity. This includes their effectiveness against various bacterial strains, highlighting their potential as new antibacterial agents (Palkar et al., 2017).